N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-4-fluoro-2-methylbenzenesulfonamide

• IUPAC Name: N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H23FN2O4S2/c1-12-10-13(17)2-3-16(12)25(22,23)18-14-4-7-19(8-5-14)15-6-9-24(20,21)11-15/h2-3,10,14-15,18H,4-9,11H2,1H3
• InChI Key: WTXKZORGONULMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NC2CCN(CC2)C3CCS(=O)(=O)C3
• Molecular Formula: C16H23FN2O4S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 2034535-87-8

Description

N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-4-fluoro-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H23FN2O4S2 and its molecular weight is 390.49. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

Piperidine derivatives, similar to the compound , have been explored for their corrosion inhibition properties on iron surfaces. Through quantum chemical calculations and molecular dynamics simulations, researchers have investigated the adsorption behaviors and inhibition efficiencies, revealing significant insights into their potential industrial applications in protecting metals from corrosion (Kaya et al., 2016).

Structural Investigation of Potential APIs

The structural characteristics of certain piperidine derivatives have been analyzed to understand their potential as active pharmaceutical ingredients (APIs) for treating conditions such as dementia. Single-crystal X-ray and solid-state NMR characterizations have provided valuable data on the molecular configurations and dynamics, offering a foundation for further drug development (Pawlak et al., 2021).

Synthesis and Structural Characterization of Antagonists

Research has also been conducted on the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists, showing potential for HIV-1 infection prevention. The studies involve detailed synthetic routes and bioactivity analyses, contributing to the ongoing search for effective HIV-1 treatments (Cheng De-ju, 2015).

Enantiodivergent Synthesis

The enantiodivergent synthesis of 3'-fluorothalidomide, employing cinchona alkaloids and N-fluorobenzenesulfonimide, demonstrates the versatility of sulfonamide compounds in generating enantiomerically pure substances. This process underlines the importance of sulfonamides in medicinal chemistry, especially in creating compounds with specific chiral configurations (Yamamoto et al., 2011).